(3,4-difluorophenyl)(2-((2-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone

Specification

• CAS No.: 851807-00-6
• Molecular Formula: C17H13F3N2OS
• Molecular Weight: 350.36
• IUPAC Name: (3,4-difluorophenyl)-[2-[(2-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
• Standard InChI: InChI=1S/C17H13F3N2OS/c18-13-4-2-1-3-12(13)10-24-17-21-7-8-22(17)16(23)11-5-6-14(19)15(20)9-11/h1-6,9H,7-8,10H2
• Standard InChI Key: WEYKJFZCOFGKCM-UHFFFAOYSA-N
• SMILES: C1CN(C(=N1)SCC2=CC=CC=C2F)C(=O)C3=CC(=C(C=C3)F)F

Introduction

(3,4-difluorophenyl)(2-((2-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone is a complex organic compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This compound belongs to the class of imidazole derivatives, which are known for their diverse biological properties, including antimicrobial and anti-inflammatory effects.

Chemical Formula and CAS Number

• Molecular Formula: Not explicitly provided, but it can be inferred from the structure.

• CAS Number: 50773-41-6.

Bond Lengths and Angles

In similar structures, typical bond lengths range from 1.33 Å (C-F) to 1.54 Å (C-S). Crystallographic data would provide precise insights into these parameters, which are critical for understanding reactivity and interaction with biological targets.

Synthesis and Characterization

The synthesis of (3,4-difluorophenyl)(2-((2-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone involves several steps, including specific precursors and reaction conditions. Technical details such as temperature, solvent, and catalysts are crucial for optimizing yield and purity. Purification methods like chromatography are often employed to achieve high purity.

Potential Applications

This compound is often discussed in the context of pharmaceutical research, particularly in studies focusing on anti-cancer or anti-viral activities. The imidazole derivatives are known for their diverse biological properties, making them candidates for various therapeutic applications.

Melting Point and Solubility

• Melting Point: Not specified in available sources.

• Solubility: The solubility characteristics are crucial for practical applications but are not detailed in the available literature.

Chemical Stability

Chemical stability under various conditions (pH, temperature) is essential for determining shelf life and efficacy in therapeutic applications.

Mechanism of Action

The mechanism of action for compounds like (3,4-difluorophenyl)(2-((2-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone typically involves interaction with biological targets, but detailed biological assays are needed to elucidate these mechanisms further.